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For Researchers, Scientists, and Drug Development Professionals

Introduction
Compound 1233B, systematically known as 12-Hydroxy-13-(hydroxymethyl)-3,5,7-trimethyl-

2,4-tetradecadiene-1,14-dioic acid, is a fungal secondary metabolite with documented

antibacterial properties.[1] Identified as the hydroxy-acid derivative of the antibiotic 1233A, it is

a subject of interest in the exploration of novel antimicrobial agents and their potential

applications in biomedical research. This technical guide provides a comprehensive overview

of the known physicochemical properties of 1233B, compiled from available scientific literature

and chemical databases, to support its application in research and development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in experimental research, particularly in drug development and proteomics.

These properties influence a compound's solubility, stability, and interaction with biological

systems. The available data for 1233B is summarized below.
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Property Value Source

Molecular Formula C18H30O6 [1][2]

Molecular Weight 342.4 g/mol [2]

CAS Number 34668-61-6 [1]

Appearance Off-white solid

Solubility
Soluble in DMSO, ethanol, and

methanol

Computed XLogP3 3.2 [2]

Stability
Stable for at least 3 years

when stored at -20°C

Note: Experimental data for properties such as melting point, boiling point, and pKa are not

readily available in the public domain. The XLogP3 value is a computed prediction of the

logarithm of the octanol/water partition coefficient, a key indicator of a compound's lipophilicity.

Biological Activity
1233B is characterized as an antibacterial agent.[1] Its biological activity is intrinsically linked to

its chemical structure. As the hydrolyzed form of antibiotic 1233A, its mechanism of action is an

area of ongoing research. Limited studies have also indicated that 1233B exhibits low toxicity

in zebrafish embryos, suggesting a potential for further investigation into its biocompatibility

and therapeutic window.

Research Applications
While vendor information suggests 1233B for use in proteomics research as an antibacterial

agent, specific experimental protocols and direct applications within proteomics workflows are

not documented in peer-reviewed literature. Its primary utility in this context is likely as a

contaminant control agent in complex biological samples. Further research is required to

explore and validate its potential in specific proteomics methodologies or other research

applications.
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Experimental Protocols and Signaling Pathways
A comprehensive search of scientific literature and databases did not yield specific, detailed

experimental protocols for the use of 1233B in research applications. Similarly, there is no

published information detailing the involvement of 1233B in any specific signaling pathways.

The logical relationship between 1233A and 1233B is one of hydrolysis, where the β-lactone

ring of 1233A is opened to form the di-acid 1233B.

Antibiotic 1233A 1233B
Hydrolysis of β-lactone ring

Click to download full resolution via product page

Hydrolysis of Antibiotic 1233A to 1233B.

Conclusion
Compound 1233B is a fungal metabolite with established antibacterial activity and a known

chemical structure. This guide provides the most current and comprehensive summary of its

physicochemical properties based on available data. However, the scientific community's

understanding of its practical application in research, including detailed experimental protocols

and its role in biological pathways, remains limited. This presents a significant opportunity for

further investigation into the potential of 1233B as a novel research tool or therapeutic agent.

Researchers are encouraged to build upon the foundational data presented here to explore its

biological activities and develop novel applications.
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Available at: [https://www.benchchem.com/product/b8209532#physicochemical-properties-
of-1233b-for-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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